Cas no 2309539-12-4 (N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide
• CAS No: 2309539-12-4
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5474486
• PubChem ID: 121118472
• Update Time: 2025-06-14

N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2309539-12-4
• F6255-0093
• N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide

• Inchi： 1S/C19H24N4O2/c1-3-25-17-9-5-4-8-16(17)20-19(24)15-7-6-12-23(13-15)18-11-10-14(2)21-22-18/h4-5,8-11,15H,3,6-7,12-13H2,1-2H3,(H,20,24)
• InChI Key： WFHFAVQWQZRBBJ-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(C)N=N2)CCC1)NC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide

Comprehensive Overview of N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide (CAS No. 2309539-12-4)

The compound N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide, identified by its CAS number 2309539-12-4, has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule, with its unique structural features, presents a promising candidate for various therapeutic applications. Its chemical structure combines a piperidine core with a pyridazine moiety and an ethoxy phenyl group, making it a subject of interest for drug discovery and development.

Recent trends in drug research highlight the growing demand for novel small molecules that target specific biological pathways. N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide aligns with this trend, as its structure suggests potential interactions with enzymes and receptors involved in neurological and inflammatory processes. Researchers are particularly intrigued by its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of proteins that are critical in signal transduction and are targeted by approximately 34% of FDA-approved drugs.

The synthesis and characterization of CAS 2309539-12-4 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. The compound's carboxamide functionality and heterocyclic components contribute to its stability and bioavailability, which are essential factors in drug development. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity.

In the context of current research hotspots, N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide is being explored for its potential role in addressing unmet medical needs. For instance, its structural analogs have shown promise in preclinical studies for conditions such as chronic pain and neurodegenerative diseases. This has led to increased interest in optimizing its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to enhance its therapeutic efficacy.

From a commercial perspective, the demand for innovative small molecules like CAS 2309539-12-4 is driven by the pharmaceutical industry's pursuit of next-generation therapeutics. Companies specializing in contract research organizations (CROs) and drug discovery services are actively investigating this compound for collaborative projects. Additionally, academic institutions are incorporating it into their research programs to explore its mechanistic insights and potential applications.

The safety profile of N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide is another critical area of investigation. Preliminary toxicology studies aim to evaluate its biocompatibility and potential side effects, ensuring compliance with regulatory standards. These studies are essential for advancing the compound through the drug development pipeline, from in vitro assays to in vivo models.

In summary, N-(2-ethoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide (CAS No. 2309539-12-4) represents a compelling area of research with broad implications for drug discovery. Its unique chemical structure, combined with its potential therapeutic applications, positions it as a valuable candidate for further exploration. As scientific advancements continue to unfold, this compound may play a pivotal role in addressing complex health challenges and improving patient outcomes.